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Compound of Interest

Compound Name: 1,3-Divinyltetramethyldisiloxane

Cat. No.: B3416230 Get Quote

1,3-Divinyltetramethyldisiloxane, registered under CAS number 2627-95-4, is a pivotal

organosilicon compound that serves as a fundamental building block in the synthesis of a vast

array of advanced materials.[1][2] Also known by synonyms such as 1,1,3,3-Tetramethyl-1,3-

divinyldisiloxane and Vinyldimethylsilyl ether, its unique molecular architecture—a flexible

siloxane (Si-O-Si) backbone flanked by two reactive vinyl (CH=CH₂) groups—makes it an

indispensable intermediate in polymer chemistry.[1] This guide, prepared for researchers,

scientists, and drug development professionals, delves into the core properties, reactivity, and

applications of this versatile molecule, providing the technical insights necessary to leverage its

full potential.

The structure is deceptively simple, yet it imparts a combination of properties that are highly

sought after: the thermal stability and hydrophobicity of a siloxane with the defined, predictable

reactivity of terminal vinyl groups. This duality is the primary reason for its widespread use in

everything from high-performance silicone elastomers and medical-grade adhesives to

advanced protective coatings and as a critical ligand in organometallic catalysis.[1][3]

Core Physicochemical and Spectroscopic
Properties
The utility of 1,3-Divinyltetramethyldisiloxane stems directly from its distinct physical and

chemical characteristics. It exists as a clear, colorless, and low-viscosity liquid, a direct

consequence of the weak intermolecular forces and high rotational freedom of the Si-O-Si

bond.[1][2][4]
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Quantitative Data Summary
The following table summarizes the key physicochemical properties of 1,3-
Divinyltetramethyldisiloxane, providing a quick reference for experimental design and

process modeling.

Property Value Source(s)

CAS Number 2627-95-4 [1]

Molecular Formula C₈H₁₈OSi₂ [1]

Molecular Weight 186.40 g/mol [5]

Appearance Clear, colorless liquid [1][4]

Density
~0.809 - 0.811 g/cm³ at 20-25

°C
[6]

Boiling Point 138 - 140 °C [1]

Melting Point -98 to -100 °C [1][6]

Refractive Index (n20/D) ~1.411 - 1.412 [1]

Flash Point 21.7 - 24 °C (closed cup) [6][7]

Vapor Pressure 1700 Pa at 25 °C [6]

Water Solubility Insoluble (0.207 mg/L at 20 °C) [6]

Molecular Structure Visualization
The molecular structure is the key to its functionality. The two silicon atoms are bridged by an

oxygen atom, with each silicon atom bonded to two methyl groups and one terminal vinyl

group.

Caption: Molecular structure of 1,3-Divinyltetramethyldisiloxane.

Synthesis and Reactivity Profile
Synthesis Pathway
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The most common industrial synthesis of 1,3-Divinyltetramethyldisiloxane involves the

controlled hydrolysis of vinyldimethylchlorosilane or its alkoxy derivatives, such as

vinyldimethylmethoxysilane.[2][3] This reaction is a straightforward condensation where two

molecules of the precursor react with water to form the disiloxane bridge, eliminating either

hydrochloric acid or an alcohol as a byproduct.

Reactants

Products
CH₂=CH-Si(CH₃)₂Cl

[CH₂=CH-Si(CH₃)₂]₂O 1,3-Divinyltetramethyldisiloxane

Hydrolysis/
Condensation

H₂O

2 HCl

Click to download full resolution via product page

Caption: General synthesis via hydrolysis of vinyldimethylchlorosilane.

Core Reactivity: Hydrosilylation
The terminal vinyl groups are the molecule's centers of reactivity, making it an ideal substrate

for hydrosilylation. This platinum-catalyzed addition of a silicon-hydride (Si-H) bond across the

C=C double bond is one of the most powerful and clean cross-linking reactions in silicone

chemistry.[8][9] It forms stable carbon-silicon bonds without generating any byproducts, which

is critical for applications requiring high purity, such as in medical devices and electronics.

Notably, 1,3-Divinyltetramethyldisiloxane is itself a key ligand in the highly active and widely

used Karstedt's catalyst, [Pt₂(dvtms)₃].[3][9] This underscores its fundamental role in facilitating

the very reaction it so readily undergoes. The reaction typically follows the Chalk-Harrod

mechanism, involving oxidative addition, migratory insertion, and reductive elimination steps.
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Caption: Simplified Chalk-Harrod mechanism for hydrosilylation.

Beyond hydrosilylation, the vinyl groups can participate in other addition reactions, including

free-radical polymerization and copolymerization with organic monomers like methyl

methacrylate, creating hybrid materials with tailored properties.[10][11] It also serves as a vinyl

donor in certain palladium-catalyzed cross-coupling reactions.[10]

Key Applications Across Scientific Disciplines
The versatility of 1,3-Divinyltetramethyldisiloxane translates into a wide range of

applications. Its primary function is as a chain extender, cross-linking agent, or end-capping

("terminating") agent in the synthesis of silicone polymers.[1][12]
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Silicone Elastomers and Rubbers: It is a key ingredient in formulating addition-cure silicone

rubbers.[7] By reacting with Si-H functionalized polysiloxanes, it forms a stable, cross-linked

three-dimensional network. The length and functionality of the polymer chains can be

precisely controlled to produce materials ranging from soft gels to tough elastomers, all

exhibiting excellent thermal stability and flexibility.[1][13]

Adhesives and Sealants: In high-performance silicone sealants, it provides excellent

adhesion, flexibility, and resistance to weathering and chemicals.[1] Its ability to form strong

covalent bonds during curing ensures a durable and long-lasting seal, crucial in the

construction, automotive, and aerospace industries.[13]

Protective Coatings: The compound is used to formulate coatings that offer superior

resistance to moisture, chemicals, and high temperatures.[1] These coatings protect

sensitive electronic components and industrial equipment from harsh environments.

Medical and Healthcare Applications: Due to the clean nature of the hydrosilylation cure and

the inherent biocompatibility of polysiloxanes, this monomer is used in the production of

medical-grade silicones for devices, prosthetics, and drug delivery systems.[1]

Advanced Materials Research: Researchers utilize it as a versatile building block. For

example, it has been used as a terminating agent to modify the refractive index of

polysiloxane resins and as an additive to improve the electrochemical properties of high-

voltage cathodes in lithium-ion batteries.

Experimental Protocol: Model Hydrosilylation
Reaction
This protocol describes a representative hydrosilylation reaction to form a simple

polycarbosiloxane, demonstrating the fundamental application of 1,3-
Divinyltetramethyldisiloxane.

Objective: To synthesize poly[(1,1,3,3-tetramethyldisiloxanyl)ethylene] via hydrosilylation

polymerization.[14]

Materials:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.silfluosilicone.com/products/ls-622-divinyltetramethyldisiloxane-vinyl-double-head-cas-no-2627-95-4.html
https://www.chemimpex.com/products/37408
https://www.ub.edu/visitavirtual/visitavirtualEH/panoramiques-360/UB-tour-master.html?pano=data:text%2Fxml,%3Ckrpano%20onstart=%22loadpano(%27%2F%5C%2Fp6.pics%2Fp%2F1756962676%27)%3B%22%3E%3C/krpano%3E
https://www.chemimpex.com/products/37408
https://www.ub.edu/visitavirtual/visitavirtualEH/panoramiques-360/UB-tour-master.html?pano=data:text%2Fxml,%3Ckrpano%20onstart=%22loadpano(%27%2F%5C%2Fp6.pics%2Fp%2F1756962676%27)%3B%22%3E%3C/krpano%3E
https://www.chemimpex.com/products/37408
https://www.chemimpex.com/products/37408
https://www.benchchem.com/product/b3416230?utm_src=pdf-body
https://www.benchchem.com/product/b3416230?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/ma00104a011
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3416230?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1,3-Divinyltetramethyldisiloxane (DVTMDSO, CAS 2627-95-4), inhibitor-free

1,3-Dihydridotetramethyldisiloxane (DHTMDSO), high purity

Karstedt's catalyst (platinum-divinyltetramethyldisiloxane complex), 2% solution in xylene

Anhydrous toluene (reaction solvent)

Inert gas (Argon or Nitrogen)

Procedure:

Reactor Setup: A three-neck round-bottom flask is equipped with a magnetic stirrer, a reflux

condenser, and a nitrogen/argon inlet. The entire apparatus must be flame-dried or oven-

dried prior to use to ensure anhydrous conditions.

Reagent Charging: Equimolar amounts of 1,3-Divinyltetramethyldisiloxane and 1,3-

Dihydridotetramethyldisiloxane are charged into the flask via syringe. Anhydrous toluene is

added to achieve a desired monomer concentration (e.g., 1 M).

Inerting: The solution is stirred and purged with inert gas for 15-20 minutes to remove any

dissolved oxygen, which can interfere with the catalyst.

Catalyst Addition: The reaction mixture is brought to the desired temperature (e.g., 60 °C).

Karstedt's catalyst solution is added via syringe. The amount is typically in the range of 5-10

ppm of platinum relative to the monomers.

Reaction Monitoring: The progress of the polymerization is monitored by the disappearance

of the Si-H stretching band (~2120 cm⁻¹) in the FTIR spectrum and the vinyl proton signals

in the ¹H NMR spectrum. An increase in the viscosity of the solution will also be observed.

Termination and Workup: Once the reaction is complete (typically after several hours), the

solution is cooled to room temperature. The resulting polymer can be isolated by

precipitating it into a non-solvent like methanol, followed by filtration and drying under

vacuum to remove residual solvent and unreacted monomers.
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Causality: The choice of a platinum catalyst like Karstedt's is critical for achieving high

conversion and selectivity for the anti-Markovnikov (β-addition) product, leading to a linear

polymer structure.[8][9] Anhydrous and oxygen-free conditions are paramount because

moisture can react with Si-H groups and oxygen can deactivate the catalyst.

Safety, Handling, and Storage
1,3-Divinyltetramethyldisiloxane is a highly flammable liquid and vapor.[15][16] Proper safety

protocols are mandatory for its handling.

Hazard Identification
Hazard Class GHS Pictogram Signal Word Hazard Statement

Flammable Liquid GHS02 (Flame) Danger

H225: Highly

flammable liquid and

vapour.[15]

Note: Classifications may vary slightly by supplier and jurisdiction. Always consult the most

recent Safety Data Sheet (SDS).

Handling Guidelines:

Ventilation: Use only in a well-ventilated area, preferably within a chemical fume hood.[15]

[17]

Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.

[15][17] All equipment must be properly grounded to prevent static discharge.[6][17] Use

non-sparking tools.

Personal Protective Equipment (PPE): Wear appropriate protective gloves (e.g., neoprene or

nitrile rubber), chemical safety goggles or a face shield, and flame-retardant lab clothing.[16]

[17]

Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and bases.

[17]

Storage:
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Store in a cool, dry, well-ventilated place away from direct sunlight and sources of ignition.[2]

Keep the container tightly closed and sealed.[15] The material is sensitive to moisture.[17]

Store in an area designated for flammable liquids.

Conclusion
1,3-Divinyltetramethyldisiloxane is far more than a simple chemical intermediate; it is an

enabling molecule that underpins a significant portion of modern silicone technology. Its well-

defined structure provides a reliable platform for creating complex macromolecular

architectures through clean and efficient hydrosilylation chemistry. For researchers and

developers, a thorough understanding of its properties, reactivity, and handling requirements is

the first step toward innovating new materials with enhanced durability, flexibility, and

performance for a multitude of advanced applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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